Cas no 408309-07-9 (N-Phenylpropyl Alverine)

• Product Name: N-Phenylpropyl Alverine
• CAS No: 408309-07-9
• MF: C₂₇H₃₃N
• MW: 371.557627439499
• CID: 926245
• PubChem ID: 20206247
• Update Time: 2025-04-19

N-Phenylpropyl Alverine Chemical and Physical Properties

Names and Identifiers

• tris-(3-phenyl)-1-propylamine
• TRI-(3-PHENYL)-1-PROPYLAMINE
• Tri-(3-phenyl)-1-propylamine1000µg
• 3-Phenyl-N,N-bis(3-phenylpropyl)propan-1-amine
• UNII-E032J1E4QB
• N,N-Bis(3-phenylpropyl)benzenepropanamine
• E032J1E4QB
• 408309-07-9
• Benzenepropanamine, N,N-bis(3-phenylpropyl)-
• Alverine citrate impurity E [EP]
• ALVERINE CITRATE IMPURITY E [EP IMPURITY]
• tris(3-phenylpropyl)amine
• N,N-Bis(3-phenylpropyl)benzenepropanamine; 3-Phenyl-N,N-bis(3-phenylpropyl)propan-1-amine; Alverine EP Impurity E
• SCHEMBL10817335
• N-Phenylpropyl Alverine

• Inchi： 1S/C27H33N/c1-4-13-25(14-5-1)19-10-22-28(23-11-20-26-15-6-2-7-16-26)24-12-21-27-17-8-3-9-18-27/h1-9,13-18H,10-12,19-24H2
• InChI Key： GNVPWZYSAKXMIR-UHFFFAOYSA-N
• SMILES： N(CCCC1C=CC=CC=1)(CCCC1C=CC=CC=1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 371.26100
• Monoisotopic Mass: 371.261300057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 6.18680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines